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Get Quote

The following table summarizes the key identifying information for 2-Methyl-4-octanone as provided by

NIST [1].
Property Value / Identifier
IUPAC Name 4-Octanone, 2-methyl- [1]

Other Names

CAS Registry Number

Molecular Formula

Molecular Weight

Standard InChl

Standard InChiKey

2-Methyl-4-octanone [1]

7492-38-8 [1]

CoH180 [1]

142.2386 g/mol [1]

INChl=1S/C9H180/c1-4-5-6-9(10)7-8(2)3/h8H,4-7H2,1-3H3 [1]

ICSKIDZASFIIQK-UHFFFAOYSA-N [1]

Mass Spectrometry Fundamentals and Workflow

Mass spectrometry operates by converting molecules into ions, separating them based on their mass-to-

charge ratio (m/z), and then detecting them [2]. The most intense ion in a spectrum is called the base peak,
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which is assigned a relative abundance of 100. The most critical ion is often the molecular ion (M**), which

provides the molecular weight of the intact compound [2].

The diagram below outlines the general workflow for analyzing a mass spectrum, which can be applied to

the study of 2-Methyl-4-octanone.
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General workflow for mass spectrometry analysis and interpretation.

Key Spectral Interpretation Concepts

When interpreting a mass spectrum like that of 2-Methyl-4-octanone, scientists focus on several key

aspects:

e The Molecular lon (M*+): For 2-Methyl-4-octanone (CoH1s80), the molecular ion should appear at
m/z 142 [1]. Its presence and relative abundance confirm the molecular weight.
¢ Fragmentation Patterns: The ketone functional group and the branched methyl group on the carbon
chain guide the primary fragmentation pathways. Common cleavages include:
o Alpha-cleavage: This occurs next to the carbonyl group (C=0), producing characteristic
acylium ions.
o McLafferty rearrangement: This is a specific rearrangement common in ketones, acids, and
aldehydes, which typically results in an even-mass fragment ion.
¢ The Nitrogen Rule: Since 2-Methyl-4-octanone contains no nitrogen atoms, its molecular ion (an
odd-electron ion) has an even mass number (m/z 142), which is consistent with the rule [2].
¢ Isotope Peaks: The presence of carbon-13 (33C) means a small M+1 peak is expected. Its observed
intensity should align with the predicted probability for a molecule with 9 carbon atoms [2].

Experimental Protocol for Reference

The following methodology outlines a standard approach for Electron Ionization (EI) Mass Spectrometry,

which is likely the technique used for the data in the NIST entry [1] [2].

e Sample Introduction

o For a volatile compound like 2-Methyl-4-octanone, the pure liquid sample is introduced in
small quantities (sub-milligram) into the mass spectrometer via a direct insertion probe or a
heated inlet system.

o Ionization (Electron Ionization - EI)
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o The vaporized sample is exposed to a beam of high-energy electrons (typically 70 eV) in the
ion source.
o Gas-phase molecules are ionized by the loss of a single electron, forming the radical cation

molecular ion (M*™).
e Fragmentation

o The excess energy from the ionization process causes the molecular ions to become

vibrationally excited.
o This leads to spontaneous fragmentation along the carbon chain, primarily at the ketone group
and the branched methyl carbon, generating a characteristic set of fragment ions.

e Mass Analysis

o The positively charged ions (molecular and fragment ions) are accelerated and separated
based on their mass-to-charge ratio (m/z) by a magnetic sector or a quadrupole mass analyzer.

e Detection & Data Processing

o The separated ions are detected, and their relative abundances are measured.
o The data system normalizes the most abundant ion (base peak) to 100% and plots the relative
abundance of all other ions against their m/z value to generate the mass spectrum.

A Guide to Accessing and Visualizing Spectral Data

The NIST entry confirms that a mass spectrum for 2-Methyl-4-octanone exists in its database but notes that

it "cannot be downloaded" due to licensing restrictions [1]. Here is how you can proceed:

¢ Direct Database Query: Researchers with institutional subscriptions can access the full spectral data
directly on the NIST website using the provided permanent link for the species [1].

e Consulting Alternative Databases: Commercial and academic mass spectral databases (like Wiley
or those provided with instrument software) are another primary source for this data.

e Experimental Reproduction: The experimental protocol outlined above can be followed to obtain a
new mass spectrum for the compound.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b1896240#2-methyl-4-octanone-

mass-spectrum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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